9-benzyl-1,8-dimethyl-3,9-dihydro-1H-purine-2,6-dione

• CAS No.: 61080-46-4
• Molecular Formula: C14H14N4O2
• Molecular Weight: 270.29 g/mol
• IUPAC Name: 9-benzyl-1,8-dimethyl-3H-purine-2,6-dione
• InChI: InChI=1S/C14H14N4O2/c1-9-15-11-12(16-14(20)17(2)13(11)19)18(9)8-10-6-4-3-5-7-10/h3-7H,8H2,1-2H3,(H,16,20)
• InChI Key: LFZJGQSDRWRZIR-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(N1CC3=CC=CC=C3)NC(=O)N(C2=O)C

Description

9-Benzyl-1,8-dimethyl-3,9-dihydro-1H-purine-2,6-dione is a xanthine derivative characterized by a benzyl group at position 9 and methyl groups at positions 1 and 8. This substitution pattern distinguishes it from natural xanthine (3,9-dihydro-1H-purine-2,6-dione), which lacks alkyl or aryl substituents .

Comparison with Similar Compounds

Substitution Patterns and Molecular Properties

The table below compares substituents and molecular properties of structurally related purine-2,6-dione derivatives:

Compound Name	Substituents (Positions)	Molecular Formula	Key Properties	Reference
9-Benzyl-1,8-dimethyl-3,9-dihydro-1H-purine-2,6-dione	1-Me, 8-Me, 9-Bn	C₁₄H₁₄N₄O₂	High lipophilicity, potential CNS activity	N/A
3-(2-Chlorobenzyl)-8-methyl-3,9-dihydro-1H-purine-2,6-dione (Compound 9)	3-(2-Cl-Bn), 8-Me	C₁₃H₁₁ClN₄O₂	Melting point >300°C, antitumor activity
8-Cyclopentyl-1,3-bis(propyl-2,3-d₂)-3,9-dihydro-1H-purine-2,6-dione ([2H₄]DPCPX)	1,3-Pr-d₂, 8-Cp	C₁₄H₁₈D₄N₄O₂	Adenosine A₁ receptor antagonist, deuterated for metabolic stability
1,3,9-Trimethyl-3,9-dihydro-1H-purine-2,6-dione (Isocaffeine)	1-Me, 3-Me, 9-Me	C₈H₁₀N₄O₂	Caffeine impurity, stimulant properties
8-Hydroxy-3,9-dihydro-1H-purine-2,6-dione (8HX)	8-OH	C₅H₄N₄O₃	Polar metabolite, antioxidant potential

Key Observations :

• Lipophilicity : The benzyl group in the target compound increases hydrophobicity compared to polar derivatives like 8HX and methylated analogs like Isocaffeine .
• Thermal Stability : High melting points (>300°C) are common in chlorobenzyl-substituted derivatives (e.g., Compound 9) due to strong intermolecular interactions .
• Receptor Binding : Deuterated analogs like [2H₄]DPCPX highlight the role of substituent size and deuteration in optimizing receptor affinity and metabolic half-life .